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Compound of Interest

Compound Name: Butyl methyl trisulfide

Cat. No.: B15418111

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of butyl methyl trisulfide. The information is intended for researchers,
scientists, and professionals in drug development who are interested in the properties and
analysis of this organosulfur compound. Due to the limited availability of experimental data for
this specific molecule, calculated values from reliable sources are included and clearly noted.

Core Physical and Chemical Properties

Butyl methyl trisulfide, with the chemical formula CsH12Ss3, is a trisulfide compound
containing a butyl and a methyl group attached to a chain of three sulfur atoms.[1] Its molecular
weight is 168.34 g/mol .[1] While extensive experimental data on its physical properties is not
readily available in the public domain, a number of key characteristics have been calculated
and are presented below.

Data Presentation: Physical Property Summary

The following table summarizes the available physical and chemical property data for butyl
methyl trisulfide. It is important to note that many of these values are calculated and should
be used as estimates in the absence of experimentally determined data.
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Property Value Source Type
Molecular Formula CsH12Ss [1]

Molecular Weight 168.34 g/mol [1]

Boiling Point 520.14 K (246.99 °C) Calculated
Melting Point 249.31 K (-23.84 °C) Calculated
Density Not Available

Refractive Index Not Available

LogP (Octanol/Water) 3.446 Calculated
Water Solubility (logS) -3.55 Calculated

Note: Calculated values are derived from computational models and may differ from
experimental values.

Odor Profile

While a specific odor threshold for butyl methyl trisulfide has not been documented,
organosulfur compounds, including trisulfides, are well-known for their potent and often
unpleasant odors. For instance, the related compound methyl propyl trisulfide is described as
having a sulfurous and onion-like flavor. Compounds like butyl methyl sulfide are characterized
by an unpleasant odor.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of butyl methyl trisulfide are
not widely published. However, general methodologies for the synthesis of trisulfides and their
analysis by gas chromatography-mass spectrometry (GC-MS) can be adapted for this specific
compound.

General Synthesis of Alkyl Trisulfides

A potential synthetic route for butyl methyl trisulfide can be adapted from general methods for
preparing unsymmetrical trisulfides. One such approach involves the reaction of a thiol with a
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disulfide in the presence of a catalyst. For butyl methyl trisulfide, this could potentially involve
the reaction of butanethiol with dimethyl disulfide or methanethiol with dibutyl disulfide. A more
specific, though not directly applicable, patented method describes the preparation of alkenyl
trisulfides which could potentially be modified.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a primary analytical technique for the identification and quantification of volatile and
semi-volatile organic compounds like butyl methyl trisulfide. A general protocol for the
analysis of trisulfides is outlined below. It is important to note that specific parameters would
need to be optimized for the precise analysis of butyl methyl trisulfide.

A validated method for the analysis of a similar compound, dimethyl trisulfide (DMTS), in a
biological matrix involved stir bar sorptive extraction (SBSE) followed by thermal desorption
and GC-MS analysis.[2] This suggests that extraction and concentration steps may be
beneficial for trace analysis of butyl methyl trisulfide.

General GC-MS Parameters:

Column: A non-polar capillary column, such as one with a (5%-Phenyl)-methylpolysiloxane
stationary phase, is typically used for the separation of organosulfur compounds.

o Carrier Gas: Helium is a common carrier gas.

 Injection: Splitless or split injection may be used depending on the sample concentration.

o Oven Temperature Program: A temperature gradient is typically employed to ensure good
separation of compounds with different volatilities. A starting temperature around 40-60°C,
held for a few minutes, followed by a ramp of 5-10°C per minute to a final temperature of
250-300°C is a common starting point.

o Mass Spectrometer: The mass spectrometer is typically operated in electron ionization (EI)
mode. A scan range of m/z 40-400 would be appropriate for identifying the molecular ion and
characteristic fragments of butyl methyl trisulfide.
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Mandatory Visualization

As no specific signaling pathways involving butyl methyl trisulfide have been identified in the
scientific literature, a diagram illustrating a generalized experimental workflow for its analysis by

GC-MS is provided below.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15418111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15418111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Generalized GC-MS Analysis Workflow
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Caption: A generalized workflow for the analysis of butyl methyl trisulfide using GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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